Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)

Tripropylammonium p-toluenesulphonate structure
94277-85-7 structure
Product Name:Tripropylammonium p-toluenesulphonate
CAS No:94277-85-7
MF:C16H29NO3S
MW:315.471363782883
CID:805817
PubChem ID:21903187
Update Time:2025-04-19

Tripropylammonium p-toluenesulphonate Chemical and Physical Properties

Names and Identifiers

    • Tripropylammonium p-toluenesulphonate
    • 4-methylbenzenesulfonate,tripropylazanium
    • SCHEMBL5875230
    • NS00092628
    • EINECS 304-669-2
    • DTXSID80241378
    • 94277-85-7
    • Inchi: 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: CAHOMLASTRRCCB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC

Computed Properties

  • Exact Mass: 398.387229
  • Monoisotopic Mass: 398.387229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 22
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4

Experimental Properties

  • Boiling Point: 438.9°Cat760mmHg
  • Flash Point: 219.2°C
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.